Cas no 75117-30-5 (N-Formyl γ-Carboxyglutamic Acid γ,γ-Di-t-butyl 3-Ethyl Ester)

• Product Name: N-Formyl γ-Carboxyglutamic Acid γ,γ-Di-t-butyl 3-Ethyl Ester
• CAS No: 75117-30-5
• MF: C₁₇H₂₉NO₇
• MW: 359.414665937424
• CID: 981475
• PubChem ID: 46783724
• Update Time: 2025-06-08

N-Formyl γ-Carboxyglutamic Acid γ,γ-Di-t-butyl 3-Ethyl Ester Chemical and Physical Properties

Names and Identifiers

• N-Formyl γ-Carboxyglutamic Acid γ,γ-Di-t-butyl 3-Ethyl Ester
• 1-O,1-O-ditert-butyl 3-O-ethyl 3-formamidopropane-1,1,3-tricarboxylate
• A-Carboxyglutamic Acid
• A-Di-t-butyl 3-Ethyl Ester
• N-Formyl
• N-Formyl ?-Carboxyglutamic Acid ?,?-Di-t-butyl 3-Ethyl Ester
• N-Formyl gamma-carboxyglutamic acid gamma,gamma-di-tert-butyl 3-ethyl ester
• DTXSID10676275
• 1,1-DI-TERT-BUTYL 3-ETHYL 3-FORMAMIDOPROPANE-1,1,3-TRICARBOXYLATE
• N-Formyl gamma -Carboxyglutamic Acid gamma , gamma -Di-t-butyl 3-Ethyl Ester
• FT-0668817
• 75117-30-5
• N-Formyl gamma-Carboxyglutamic Acid gamma,gamma-Di-t-butyl 3-Ethyl Ester

• Inchi： 1S/C17H29NO7/c1-8-23-15(22)12(18-10-19)9-11(13(20)24-16(2,3)4)14(21)25-17(5,6)7/h10-12H,8-9H2,1-7H3,(H,18,19)
• InChI Key： KFHAYIBPFYQHFZ-UHFFFAOYSA-N
• SMILES： O(C(C(C(=O)OC(C)(C)C)CC(C(=O)OCC)NC=O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 359.19400
• Monoisotopic Mass: 359.19440226g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 12
• Complexity: 460
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 108Ų

Experimental Properties

• PSA: 111.49000
• LogP: 2.19410

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-Formyl γ-Carboxyglutamic Acid γ,γ-Di-t-butyl 3-Ethyl Ester

Comprehensive Guide to N-Formyl γ-Carboxyglutamic Acid γ,γ-Di-t-butyl 3-Ethyl Ester (CAS No. 75117-30-5)

In the realm of organic chemistry and pharmaceutical research, N-Formyl γ-Carboxyglutamic Acid γ,γ-Di-t-butyl 3-Ethyl Ester (CAS No. 75117-30-5) stands out as a specialized compound with significant applications. This ester derivative of γ-carboxyglutamic acid is widely utilized in peptide synthesis, drug development, and biochemical studies. Its unique structure, featuring a formyl group and di-t-butyl protection, makes it a valuable intermediate for researchers aiming to modify or stabilize glutamic acid derivatives.

The compound's CAS No. 75117-30-5 is often searched in academic and industrial databases, reflecting its relevance in modern chemistry. Recent trends show growing interest in protected amino acid derivatives, particularly for applications in peptide-based therapeutics and bioconjugation. As the demand for precision medicine rises, compounds like N-Formyl γ-Carboxyglutamic Acid γ,γ-Di-t-butyl 3-Ethyl Ester are gaining attention for their role in creating targeted drug delivery systems.

One of the key advantages of this compound lies in its ester protection strategy. The γ,γ-di-t-butyl groups enhance solubility in organic solvents, while the 3-ethyl ester moiety provides stability during synthetic procedures. Researchers frequently explore its use in solid-phase peptide synthesis (SPPS), where protecting groups are critical for achieving high yields and purity. This aligns with the broader industry shift toward green chemistry and atom-efficient synthesis.

From a biochemical perspective, γ-carboxyglutamic acid derivatives are essential for studying vitamin K-dependent proteins, such as those involved in blood coagulation and bone metabolism. The N-formyl variant discussed here offers a reactive handle for further functionalization, making it a versatile tool for post-translational modification studies. This is particularly relevant given the current focus on proteomics and enzyme-mediated processes in disease mechanisms.

Storage and handling of N-Formyl γ-Carboxyglutamic Acid γ,γ-Di-t-butyl 3-Ethyl Ester require attention to its sensitivity to moisture and temperature. Best practices recommend storage under inert conditions at low temperatures, which is a common query among laboratory technicians. The compound's stability data is often cross-referenced with other protected glutamic acid analogs, highlighting its place in a broader chemical toolkit.

In summary, N-Formyl γ-Carboxyglutamic Acid γ,γ-Di-t-butyl 3-Ethyl Ester (CAS No. 75117-30-5) represents a critical building block in synthetic and medicinal chemistry. Its applications span from peptide engineering to biomarker research, reflecting the interdisciplinary nature of modern science. As research continues to explore amino acid modifications and their biological impacts, this compound will likely remain a focal point for innovation.